Cas no 1695783-15-3 (6-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine)
6-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
- EN300-1117998
- 1695783-15-3
- 6-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine
-
- Inchi: 1S/C10H16N4O/c1-7-5-11-10-12-9(13-14(10)6-7)8-3-2-4-15-8/h7-8H,2-6H2,1H3,(H,11,12,13)
- InChI Key: JUTUTDVSBFQAOI-UHFFFAOYSA-N
- SMILES: O1CCCC1C1N=C2NCC(C)CN2N=1
Computed Properties
- Exact Mass: 208.13241115g/mol
- Monoisotopic Mass: 208.13241115g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 52Ų
6-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1117998-0.05g |
6-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine |
1695783-15-3 | 95% | 0.05g |
$707.0 | 2023-10-27 | |
| Enamine | EN300-1117998-0.1g |
6-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine |
1695783-15-3 | 95% | 0.1g |
$741.0 | 2023-10-27 | |
| Enamine | EN300-1117998-0.25g |
6-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine |
1695783-15-3 | 95% | 0.25g |
$774.0 | 2023-10-27 | |
| Enamine | EN300-1117998-0.5g |
6-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine |
1695783-15-3 | 95% | 0.5g |
$809.0 | 2023-10-27 | |
| Enamine | EN300-1117998-1.0g |
6-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine |
1695783-15-3 | 1g |
$1086.0 | 2023-06-09 | ||
| Enamine | EN300-1117998-2.5g |
6-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine |
1695783-15-3 | 95% | 2.5g |
$1650.0 | 2023-10-27 | |
| Enamine | EN300-1117998-5.0g |
6-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine |
1695783-15-3 | 5g |
$3147.0 | 2023-06-09 | ||
| Enamine | EN300-1117998-10.0g |
6-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine |
1695783-15-3 | 10g |
$4667.0 | 2023-06-09 | ||
| Enamine | EN300-1117998-1g |
6-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine |
1695783-15-3 | 95% | 1g |
$842.0 | 2023-10-27 | |
| Enamine | EN300-1117998-5g |
6-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine |
1695783-15-3 | 95% | 5g |
$2443.0 | 2023-10-27 |
6-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 6-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
Chemical Compound CAS No. 1695783-15-3: 6-Methyl-2-(Oxolan-2-Yl)-4H,5H,6H,7H-1,2,4-Triazolo[1,5-A]Pyrimidine
The compound with CAS No. 1695783-15-3, also known as 6-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine, is a heterocyclic aromatic compound belonging to the class of triazolopyrimidines. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and pharmacology.
The molecular structure of this compound is characterized by a fused bicyclic system comprising a triazole ring and a pyrimidine ring. The presence of a methyl group at the sixth position and an oxolane (tetrahydrofuran) moiety at the second position introduces steric and electronic variations that can influence its reactivity and biological activity. These structural elements make it a promising candidate for exploring novel chemical reactions and drug design strategies.
Recent studies have focused on the synthesis and characterization of this compound using advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. Researchers have reported high yields and excellent purity levels when employing these techniques under optimized conditions. The compound's stability under various reaction conditions has also been thoroughly investigated, making it suitable for use in diverse chemical transformations.
In terms of applications, this compound has shown potential in the field of medicinal chemistry. Its ability to act as a scaffold for drug design has been highlighted in several publications. For instance, derivatives of this compound have demonstrated inhibitory activity against certain enzymes associated with neurodegenerative diseases. This finding underscores its potential role in the development of new therapeutic agents.
Moreover, the compound's electronic properties have been studied using computational chemistry techniques such as density functional theory (DFT). These studies have provided insights into its frontier molecular orbitals and reactivity patterns. Such information is invaluable for predicting its behavior in different chemical environments and designing experiments to optimize its performance in specific applications.
The synthesis of this compound involves multi-step processes that require precise control over reaction conditions. Key steps include the formation of the triazolopyrimidine core through cyclization reactions followed by functional group modifications to introduce the methyl and oxolane substituents. The use of protecting groups and selective deprotection strategies has been instrumental in achieving high-quality products.
In conclusion, the compound with CAS No. 1695783-15-3, or 6-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine, represents a significant advancement in heterocyclic chemistry. Its unique structure and versatile properties make it a valuable tool for researchers in both academic and industrial settings. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in the development of innovative chemical solutions.
1695783-15-3 (6-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)